Cas no 141522-26-1 (2-(2-Methoxyphenyl)-1,3,2-dioxaborinane)

2-(2-Methoxyphenyl)-1,3,2-dioxaborinane is a cyclic boronic ester featuring a methoxyphenyl substituent, commonly utilized as a versatile intermediate in organic synthesis. Its stable cyclic structure enhances handling and storage compared to acyclic boronic acids, reducing susceptibility to protodeboronation. The methoxy group offers electron-donating effects, influencing reactivity in cross-coupling reactions such as Suzuki-Miyaura couplings. This compound is particularly valuable in pharmaceutical and materials science research, where controlled functionalization of aromatic systems is required. Its moisture tolerance and compatibility with diverse reaction conditions make it a practical choice for complex synthetic pathways. Typical applications include the preparation of biaryl compounds and advanced polymer precursors.
2-(2-Methoxyphenyl)-1,3,2-dioxaborinane structure
141522-26-1 structure
Product Name:2-(2-Methoxyphenyl)-1,3,2-dioxaborinane
CAS No:141522-26-1
MF:C10H13BO3
MW:192.019423246384
MDL:MFCD06659934
CID:133811
PubChem ID:15152057
Update Time:2025-06-11

2-(2-Methoxyphenyl)-1,3,2-dioxaborinane Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Methoxyphenyl)-1,3,2-dioxaborinane
    • 2-Methoxybenzeneboronic acid 1,3-propanediol ester
    • 1,3,2-Dioxaborinane,2-(2-methoxyphenyl)-
    • 2-Methoxyphenylboronic acid, propanediol cyclic ester
    • FT-0643326
    • AKOS004113803
    • DTXSID00569147
    • 2-Methoxybenzeneboronic acid, propanediol cyclic ester
    • 1,3,2-Dioxaborinane, 2-(2-methoxyphenyl)-
    • A807770
    • BS-21448
    • E77560
    • 141522-26-1
    • CS-0176144
    • MFCD06659934
    • SCHEMBL7590428
    • DB-015903
    • MDL: MFCD06659934
    • Inchi: 1S/C10H13BO3/c1-12-10-6-3-2-5-9(10)11-13-7-4-8-14-11/h2-3,5-6H,4,7-8H2,1H3
    • InChI Key: DMLJJKWGSAIDFF-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC=CC=2OC)OCCC1

Computed Properties

  • Exact Mass: 192.09600
  • Monoisotopic Mass: 192.0957744g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Density: 1.08
  • Melting Point: 56-60
  • Boiling Point: 330.8°Cat760mmHg
  • Flash Point: 153.9°C
  • Refractive Index: 1.497
  • PSA: 27.69000
  • LogP: 0.82730

2-(2-Methoxyphenyl)-1,3,2-dioxaborinane Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

2-(2-Methoxyphenyl)-1,3,2-dioxaborinane Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(2-Methoxyphenyl)-1,3,2-dioxaborinane Pricemore >>

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Additional information on 2-(2-Methoxyphenyl)-1,3,2-dioxaborinane

Comprehensive Overview of 2-(2-Methoxyphenyl)-1,3,2-dioxaborinane (CAS No. 141522-26-1)

2-(2-Methoxyphenyl)-1,3,2-dioxaborinane (CAS No. 141522-26-1) is a specialized boron-containing heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique dioxaborinane ring and methoxyphenyl substituent, serves as a versatile intermediate in organic synthesis. Its molecular structure, combining a boron atom with oxygen and carbon frameworks, enables applications in cross-coupling reactions, drug discovery, and functional material design. Researchers are increasingly exploring its potential due to its stability and reactivity under mild conditions.

In recent years, the demand for boron-based compounds like 2-(2-Methoxyphenyl)-1,3,2-dioxaborinane has surged, driven by their role in Suzuki-Miyaura coupling, a cornerstone of modern organoboron chemistry. This reaction is pivotal for constructing biaryl structures, which are prevalent in agrochemicals, pharmaceuticals, and OLED materials. The compound’s methoxy group enhances its solubility and electronic properties, making it a preferred choice for catalysis and polymer synthesis. Users searching for "boron reagents for cross-coupling" or "dioxaborinane derivatives" will find this compound highly relevant to their queries.

Another hotspot for CAS No. 141522-26-1 lies in its potential for bioactive molecule development. With the rise of targeted drug delivery and precision medicine, boron’s ability to form stable complexes with biomolecules has sparked interest. The compound’s aromatic boronic ester moiety is being studied for protease inhibition and PET imaging agents. Queries such as "boron in cancer therapy" or "boronic acids in medicinal chemistry" align closely with these applications, underscoring the compound’s interdisciplinary appeal.

From a materials science perspective, 2-(2-Methoxyphenyl)-1,3,2-dioxaborinane contributes to advancements in smart coatings and self-healing polymers. Its hydrolytic stability and thermal resistance make it suitable for high-performance adhesives and electronic encapsulants. Searches like "boron in polymer chemistry" or "heat-resistant boronate esters" reflect this niche. Additionally, its role in sustainable chemistry is notable, as researchers seek green solvents and low-toxicity catalysts.

Quality and synthetic protocols for CAS No. 141522-26-1 are frequently discussed in academic forums. Optimized methods for its preparation often involve transesterification of boronic acids or cyclization of diols, with yields improved via microwave-assisted synthesis. Users exploring "how to synthesize dioxaborinanes" or "purification of boron esters" will benefit from such technical insights. The compound’s NMR spectra and HPLC analysis data are also widely documented for verification purposes.

In summary, 2-(2-Methoxyphenyl)-1,3,2-dioxaborinane (CAS No. 141522-26-1) exemplifies the convergence of organic synthesis, materials innovation, and biomedical research. Its adaptability to emerging technologies ensures its prominence in scientific literature and industrial applications. By addressing trending topics like "boron in renewable energy" or "advanced synthetic methodologies," this overview bridges user intent with authoritative content, enhancing both readability and SEO performance.

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